Cas no 36948-19-3 (Methyl 4-(carbamoylamino)thiophene-3-carboxylate)

Methyl 4-(carbamoylamino)thiophene-3-carboxylate structure
36948-19-3 structure
Product Name:Methyl 4-(carbamoylamino)thiophene-3-carboxylate
CAS No:36948-19-3
MF:C7H8N2O3S
MW:200.215020179749
CID:2147399
Update Time:2023-08-04

Methyl 4-(carbamoylamino)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-[(aminocarbonyl)amino]thiophene-3-carboxylate
    • methyl 4-ureidothiophen-3-carboxylate
    • Methyl 4-(carbamoylamino)thiophene-3-carboxylate
    • Inchi: 1S/C7H8N2O3S/c1-12-6(10)4-2-13-3-5(4)9-7(8)11/h2-3H,1H3,(H3,8,9,11)
    • InChI Key: BIFLXWRCNNZNIJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C(=C1)NC(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Topological Polar Surface Area: 110
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